3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)-N-(4-methoxybenzyl)azetidine-1-carboxamide

• IUPAC Name: 3-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)-N-[(4-methoxyphenyl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C20H23N3O4/c1-27-15-8-6-13(7-9-15)10-21-20(26)22-11-14(12-22)23-18(24)16-4-2-3-5-17(16)19(23)25/h2-3,6-9,14,16-17H,4-5,10-12H2,1H3,(H,21,26)
• InChI Key: QYYLSUFJIMLRJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CC(C2)N3C(=O)C4CC=CCC4C3=O
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)-N-(4-methoxybenzyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C20H23N3O4 and its molecular weight is 369.421. The purity is usually 95%.
BenchChem offers high-quality 3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)-N-(4-methoxybenzyl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-isoindol-2(3H)-yl)-N-(4-methoxybenzyl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research involves the synthesis of novel compounds derived from specific molecular precursors, indicating a methodological approach to creating new chemical entities with potential therapeutic applications. The study by Abu‐Hashem et al. (2020) showcases the synthesis of various heterocyclic compounds, including benzodifuranyl, triazines, and oxadiazepines, demonstrating anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Cytotoxicity and Anticancer Activity

Research by Hassan et al. (2014) involves the synthesis and evaluation of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives for their cytotoxic activity against cancer cells, highlighting the potential of these compounds in cancer treatment (Hassan, Hafez, & Osman, 2014).

Serotonin-3 Receptor Antagonists

The design and synthesis of compounds as potent serotonin-3 (5-HT3) receptor antagonists are explored by Kuroita et al. (1996), indicating applications in addressing gastrointestinal disorders and chemotherapy-induced nausea and vomiting (Kuroita, Sakamori, & Kawakita, 1996).

Synthesis of Polyamides Containing Nucleobases

Research on the synthesis of polyamides containing uracil and adenine by Hattori and Kinoshita (1979) reveals the potential for creating biomaterials and drug delivery systems, leveraging the unique properties of nucleobases for targeted therapeutic applications (Hattori & Kinoshita, 1979).